Cas no 1007460-69-6 (2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1007460-69-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6434770
• PubChem ID: 23005841
• Update Time: 2025-05-19

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
• 1H-Pyrazole-4-acetic acid, 1-ethyl-α,3,5-trimethyl-
• 1007460-69-6
• AKOS017449722
• CS-0274720
• AKOS003673223
• EN300-1859051

• Inchi： 1S/C10H16N2O2/c1-5-12-8(4)9(7(3)11-12)6(2)10(13)14/h6H,5H2,1-4H3,(H,13,14)
• InChI Key： ZWORGAHCGZJKND-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(C)C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 330.0±37.0 °C(Predicted)
• pka: 4.23±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid

2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Propanoic Acid: A Comprehensive Overview

2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Propanoic Acid, identified by the CAS Registry Number 1007460-69-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The chemical structure of this compound comprises a pyrazole ring substituted with ethyl and two methyl groups at positions 3 and 5, respectively. The propanoic acid group is attached at position 4 of the pyrazole ring via a methylene bridge. This unique structure endows the compound with distinctive chemical properties and reactivity, making it a valuable substrate for further functionalization and exploration in various chemical reactions.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of key enzymes involved in inflammatory processes and cancer progression. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain pyrazole-containing compounds exhibit potent anti-inflammatory activity by targeting cyclooxygenase (COX) enzymes. Similarly, investigations into the anti-cancer properties of these compounds have revealed their ability to induce apoptosis in cancer cells through modulation of mitochondrial function.

In addition to its biological applications, 2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Propanoic Acid has been explored for its role in material science. The compound's ability to form stable metal complexes has been leveraged in the development of novel catalysts for organic transformations. For example, researchers at the University of California reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, significantly enhancing reaction efficiency and selectivity.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the pyrazole ring followed by substitution reactions to introduce the ethyl and methyl groups. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability for industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The importance of understanding the relationship between chemical structure and biological activity cannot be overstated. In this context, computational studies have played a pivotal role in predicting the binding affinities of 2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Propanoic Acid to target proteins. Molecular docking simulations have revealed that the propanoic acid group plays a critical role in stabilizing interactions within enzyme active sites.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability when used as a therapeutic agent. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models of chronic inflammation and cancer.

In conclusion, 2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Propanoic Acid, with its unique chemical structure and versatile properties, continues to be a subject of intense scientific interest across multiple disciplines. Its potential applications span from drug discovery to materials science, underscoring its importance as a valuable tool for advancing modern chemistry.